12-methylsulfanyl-16-phenyl-9-thia-11,13,14,16-tetrazatetracyclo[8.7.0.02,8.011,15]heptadeca-1(10),2(8),12,14-tetraen-17-one

• IUPAC Name: 12-methylsulfanyl-16-phenyl-9-thia-11,13,14,16-tetrazatetracyclo[8.7.0.02,8.011,15]heptadeca-1(10),2(8),12,14-tetraen-17-one
• InChI: InChI=1S/C19H18N4OS2/c1-25-19-21-20-18-22(12-8-4-2-5-9-12)16(24)15-13-10-6-3-7-11-14(13)26-17(15)23(18)19/h2,4-5,8-9H,3,6-7,10-11H2,1H3
• InChI Key: QQDGCGCNWLOYII-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C2N1C3=C(C4=C(S3)CCCCC4)C(=O)N2C5=CC=CC=C5
• Molecular Formula: C19H18N4OS2
• Molecular Weight: 382.5 g/mol

Description

12-methylsulfanyl-16-phenyl-9-thia-11,13,14,16-tetrazatetracyclo[87002,8011,15]heptadeca-1(10),2(8),12,14-tetraen-17-one is a complex organic compound featuring a unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 12-methylsulfanyl-16-phenyl-9-thia-11,13,14,16-tetrazatetracyclo[8.7.0.02,8.011,15]heptadeca-1(10),2(8),12,14-tetraen-17-one typically involves multi-step organic reactions. The process begins with the preparation of the core tetracyclic structure, followed by the introduction of the methylsulfanyl and phenyl groups. Common reagents used in these reactions include sulfur-containing compounds and phenylating agents. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that optimize reaction conditions for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to maintain consistent quality and efficiency. The industrial methods also focus on minimizing waste and improving the overall sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

12-methylsulfanyl-16-phenyl-9-thia-11,13,14,16-tetrazatetracyclo[8.7.0.02,8.011,15]heptadeca-1(10),2(8),12,14-tetraen-17-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions for these reactions vary but often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides. Substitution reactions can introduce various functional groups, such as halides or alkyl groups, into the molecule.

Scientific Research Applications

12-methylsulfanyl-16-phenyl-9-thia-11,13,14,16-tetrazatetracyclo[8.7.0.02,8.011,15]heptadeca-1(10),2(8),12,14-tetraen-17-one has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is used in biochemical assays to investigate enzyme interactions and cellular pathways.

Medicine: It has potential as a lead compound for developing new pharmaceuticals, particularly in the treatment of diseases involving oxidative stress and inflammation.

Industry: It is utilized in the development of advanced materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 12-methylsulfanyl-16-phenyl-9-thia-11,13,14,16-tetrazatetracyclo[8.7.0.02,8.011,15]heptadeca-1(10),2(8),12,14-tetraen-17-one involves its interaction with specific molecular targets and pathways. The compound can modulate enzyme activity, influence signal transduction pathways, and alter gene expression. Its effects are mediated through binding to active sites on enzymes or receptors, leading to changes in their conformation and activity.

Comparison with Similar Compounds

Similar Compounds

• 12-[(3,4-dichlorophenyl)methylsulfanyl]-16-phenyl-9-thia-11,13,14,16-tetrazatetracyclo[8.7.0.02,8.011,15]heptadeca-1(10),2(8),12,14-tetraen-17-one
• 12-(benzylsulfanyl)-16-phenyl-9-thia-11,13,14,16-tetraazatetracyclo[8.7.0.0²,⁸.0¹¹,¹⁵]heptadeca-1(10),2(8),12,14-tetraen-17-one

Uniqueness

12-methylsulfanyl-16-phenyl-9-thia-11,13,14,16-tetrazatetracyclo[87002,8011,15]heptadeca-1(10),2(8),12,14-tetraen-17-one is unique due to its specific substitution pattern and the presence of the methylsulfanyl group This structural feature imparts distinct chemical reactivity and biological activity compared to its analogs